Cas no 2227905-06-6 (1-methyl-5-(2R)-oxiran-2-yl-1H-indole)

• Product Name: 1-methyl-5-(2R)-oxiran-2-yl-1H-indole
• CAS No: 2227905-06-6
• MF: C₁₁H₁₁NO
• MW: 173.211142778397
• CID: 5825580
• PubChem ID: 165711033
• Update Time: 2025-06-14

1-methyl-5-(2R)-oxiran-2-yl-1H-indole Chemical and Physical Properties

Names and Identifiers

• 1-methyl-5-(2R)-oxiran-2-yl-1H-indole
• EN300-1793300
• 2227905-06-6
• 1-methyl-5-[(2R)-oxiran-2-yl]-1H-indole

• Inchi： 1S/C11H11NO/c1-12-5-4-8-6-9(11-7-13-11)2-3-10(8)12/h2-6,11H,7H2,1H3/t11-/m0/s1
• InChI Key： WEFBQXUUWOMMFS-NSHDSACASA-N
• SMILES： O1C[C@H]1C1C=CC2=C(C=CN2C)C=1

Computed Properties

• Exact Mass: 173.084063974g/mol
• Monoisotopic Mass: 173.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 17.5Ų

Additional information on 1-methyl-5-(2R)-oxiran-2-yl-1H-indole

Recent Advances in the Study of 1-methyl-5-(2R)-oxiran-2-yl-1H-indole (CAS: 2227905-06-6)

The compound 1-methyl-5-(2R)-oxiran-2-yl-1H-indole (CAS: 2227905-06-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This epoxide-containing indole derivative is being investigated for its potential as a versatile intermediate in the synthesis of biologically active molecules, particularly in the development of novel therapeutics targeting inflammation, cancer, and infectious diseases. Recent studies have focused on its unique reactivity profile stemming from the strained oxirane ring, which allows for selective modifications crucial for drug discovery.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility as a key building block for covalent inhibitors. Researchers at the University of Cambridge successfully employed 2227905-06-6 in the development of selective kinase inhibitors, leveraging the oxirane moiety for targeted covalent binding to cysteine residues in the ATP-binding pocket. The study reported remarkable selectivity profiles, with lead compounds showing >100-fold selectivity for specific kinase isoforms, addressing a major challenge in kinase inhibitor development.

In parallel work, a team from the Scripps Research Institute has explored the compound's potential in antibiotic development. Their Nature Chemical Biology publication revealed that derivatives of 1-methyl-5-(2R)-oxiran-2-yl-1H-indole exhibit potent activity against Gram-positive pathogens, including methicillin-resistant Staphylococcus aureus (MRSA). The oxirane ring was found to undergo ring-opening reactions with nucleophilic residues in bacterial proteins, leading to irreversible inhibition of essential metabolic pathways. This mechanism offers promise for overcoming bacterial resistance mechanisms.

Recent synthetic methodology developments have significantly improved access to this valuable intermediate. A 2024 Organic Letters report detailed an asymmetric catalytic approach to 2227905-06-6 with 98% ee and 85% yield, addressing previous challenges in stereocontrol. This advancement is particularly important as the (2R) configuration has been shown to be critical for biological activity in multiple therapeutic contexts. The new synthetic route utilizes a chiral phase-transfer catalyst system that has potential for industrial-scale application.

Emerging safety and ADME (Absorption, Distribution, Metabolism, and Excretion) data indicate that while the parent compound shows moderate metabolic stability, strategic modifications can significantly improve pharmacokinetic properties. A recent ACS Medicinal Chemistry Letters study systematically evaluated various derivatives, identifying structural features that enhance oral bioavailability while maintaining the desired biological activity. These findings are guiding the design of next-generation drug candidates incorporating this scaffold.

The versatility of 1-methyl-5-(2R)-oxiran-2-yl-1H-indole continues to expand, with recent applications in PROTAC (Proteolysis Targeting Chimera) development and targeted protein degradation strategies. Its ability to serve as both a recognition element and a reactive warhead makes it particularly valuable in this cutting-edge therapeutic modality. As research progresses, this compound is establishing itself as a privileged structure in medicinal chemistry, with potential applications across multiple therapeutic areas.